Cas no 17019-05-5 (9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-)
17019-05-5 structure
Product Name:9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-
CAS No:17019-05-5
MF:C13H10N2O3
MW:242.2301030159
CID:204936
PubChem ID:42647414
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy-
- 7-methoxy-9H-pyrido[3,4-b]indole-1-carboxylic acid
- 11-Methoxy-b-carboline-3-carboxylic acid
- Harmic acid
- DTXSID90655326
- AKOS005607165
- DWNZWHKHMKQWFS-UHFFFAOYSA-N
- 7-methoxy-9H-beta-carboline-1-carboxylic acid
- 17019-05-5
-
- Inchi: 1S/C13H10N2O3/c1-18-7-2-3-8-9-4-5-14-12(13(16)17)11(9)15-10(8)6-7/h2-6,15H,1H3,(H,16,17)
- InChI Key: DWNZWHKHMKQWFS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)NC1C(C(=O)O)=NC=CC2=1
Computed Properties
- Exact Mass: 242.0692
- Monoisotopic Mass: 242.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 75.21
9H-Pyrido[3,4-b]indole-1-carboxylicacid, 7-methoxy- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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